Cas no 1795486-41-7 (2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride)

• Product Name: 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride
• CAS No: 1795486-41-7
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• CID: 4778255
• PubChem ID: 91641956
• Update Time: 2025-08-05

2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-methylpentan-1-ol hydrochloride
• Z1945704754
• 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride

• Inchi： 1S/C7H17NO.ClH/c1-6(2)3-7(4-8)5-9;/h6-7,9H,3-5,8H2,1-2H3;1H
• InChI Key： FTQIQPCDTWPGBP-UHFFFAOYSA-N
• SMILES： Cl.OCC(CN)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 63.9
• Topological Polar Surface Area: 46.2

Additional information on 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride

2-(Aminomethyl)-4-methylpentan-1-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1795486-41-7, commonly referred to as 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride, is a versatile chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is a hydrochloride salt of 2-(aminomethyl)-4-methylpentan-1-ol, which is an organic compound with a unique structure that combines both alcohol and amine functionalities. The long-chain alcohol and secondary amine groups present in this molecule contribute to its diverse chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride through various routes, including enzymatic catalysis and asymmetric synthesis. These methods not only enhance the purity of the compound but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes. The compound's ability to form stable salts, such as its hydrochloride form, makes it highly soluble in water, which is advantageous for its use in pharmaceutical formulations and other aqueous-based applications.

The structural uniqueness of 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride lies in its pentane backbone, which is substituted with an aminoalkyl group at the second carbon and a methyl group at the fourth carbon. This arrangement imparts the molecule with a balance of hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. For instance, in the pharmaceutical industry, this compound is being explored as a potential precursor for bioactive molecules due to its ability to participate in various nucleophilic substitutions and condensation reactions.

Recent studies have highlighted the role of 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride in drug delivery systems. Its amphiphilic nature allows it to act as a surfactant or emulsifier, enhancing the bioavailability of poorly soluble drugs. Additionally, researchers have investigated its potential as a chiral building block in asymmetric synthesis, leveraging its stereochemistry to produce enantiomerically pure compounds. These findings underscore the compound's importance in modern medicinal chemistry.

In terms of industrial applications, 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride finds utility in the production of specialty chemicals, including corrosion inhibitors and plasticizers. Its ability to form stable complexes with metal ions makes it valuable in protecting metal surfaces from oxidative degradation. Furthermore, its role as a precursor in the synthesis of biodegradable polymers has been explored, contributing to the development of environmentally friendly materials.

The safety profile of 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride has also been a subject of recent research. Studies indicate that it exhibits low toxicity when used within recommended limits, making it suitable for applications where human exposure is unavoidable. Regulatory agencies have classified it as a non-hazardous substance under normal handling conditions, provided appropriate safety measures are implemented.

Looking ahead, the demand for 2-(Aminomethyl)-4-methylpentan-1-ol hydrochloride is expected to grow due to its versatility and alignment with emerging trends in green chemistry. Ongoing research focuses on optimizing its synthesis pathways and exploring novel applications across diverse industries. As scientific understanding of this compound deepens, it is poised to play an increasingly significant role in advancing both academic research and industrial innovation.